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Compound of Interest

1-Butyl-3-methylimidazolium
Compound Name:
dicyanamide

Cat. No.: B009880

An In-depth Technical Guide to the Physicochemical Properties of 1-Butyl-3-
methylimidazolium Dicyanamide

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of the ionic liquid 1-butyl-3-methylimidazolium dicyanamide ([Bmim][DCA]). The
information is tailored for researchers, scientists, and professionals in drug development who
are interested in the potential applications of this versatile compound. [Bmim][DCA] is noted for
its use as a green solvent in chemical reactions, in the development of advanced batteries and
supercapacitors, and has been explored for its potential in drug formulation to improve the
solubility and bioavailability of active pharmaceutical ingredients.[1]

Core Physicochemical Properties

1-Butyl-3-methylimidazolium dicyanamide is an ionic liquid characterized by its low volatility
and thermal stability, which makes it suitable for high-temperature processes.[1] Its excellent
solvation capabilities allow for the dissolution of a wide range of organic and inorganic
materials.[1] A notable feature of dicyanamide-based ionic liquids, including [Bmim][DCA], is
their significantly lower density and viscosity, and higher electrical conductivity compared to
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many conventional ionic liquids.[2] These properties are attributed to the weaker cation-anion
interaction and the V-shaped, non-spherical structure of the dicyanamide anion.[2]

General Properties

Property Value Source
Molecular Formula C10H15Ns [11[3114]
Molecular Weight 205.26 g/mol [3114]
Appearance Yellow to orange liquid [1]
Melting Point -6 °C [11[3]
Refractive Index n20/D 1.51 [1]

Transport and Thermal Properties

The following table summarizes key transport and thermal properties of [Bmim][DCA]. Note that
these properties can be influenced by factors such as water content and temperature.

Property Value Conditions Source
Density 1.06 g/cm3 Not specified [3]

1.07 g/mL Not specified [1]

Viscosity 28 cP Not specified [3]
Conductivity 9.53 mS/cm Not specified [3]

Coefficient of Thermal
, 5.97 x 104 K1 333K [5]
Expansion (a)

Experimental Protocols

Detailed experimental methodologies are crucial for the accurate determination of the
physicochemical properties of ionic liquids. The following sections outline the typical protocols
used for measuring the key properties of [Bmim][DCA].
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Purity and Water Content Determination

Prior to any measurement, the purity of the ionic liquid is assessed, and the water content is
minimized. Purity is often checked by *H and 3C NMR spectroscopy.[6] To reduce water and
volatile compounds to negligible levels, the sample is typically subjected to vacuum (e.g., 0.1
Pa) with stirring at a moderate temperature (e.g., 353 K) for an extended period (e.g., at least
48 hours).[7] The water content is then determined by Karl Fischer titration.[7][8]

Density Measurement

Density measurements are commonly performed using a vibrating tube densimeter.[2][7][9]
Methodology:

o Calibration: The densimeter is calibrated using substances with well-known densities, such
as double-distilled water, methanol, toluene, and aqueous NaCl solutions.[7][9]

o Sample Introduction: A small, precise volume of the degassed and dried ionic liquid is
introduced into the vibrating U-tube of the densimeter.

o Measurement: The instrument measures the oscillation period of the tube, which is directly
related to the density of the sample. Measurements are typically conducted over a range of
temperatures and pressures. For instance, studies have reported density measurements for
[Bmim][DCA] at temperatures ranging from 283.15 K to 393.15 K and pressures up to 100
MPa.[7][9]

Viscosity Measurement

Viscosity is a critical parameter and is often measured using a rotational or falling ball
viscometer.[2][7]

Methodology (Rotational Viscometer):
 Instrument: A rotational viscometer, such as an Anton-Paar SVM 3000, is frequently used.[7]

e Sample Loading: A defined volume of the ionic liquid is placed in the sample cell.
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o Measurement: The instrument measures the torque required to rotate a spindle at a constant
angular velocity within the sample. This torque is then used to calculate the dynamic
viscosity. Measurements are performed at controlled temperatures.

Methodology (Falling Ball Viscometer):
e Instrument: An automated falling ball viscometer is another option.[2]

e Measurement: The viscosity is determined by measuring the time it takes for a ball to fall a
specific distance through the ionic liquid under gravity. The viscosity is calculated using
Stokes' law, taking into account the densities of the ball and the liquid.

Electrical Conductivity Measurement

The ionic conductivity is determined using a conductivity meter.[2]
Methodology:

e Probe: A conductivity probe, consisting of two electrodes with a known geometry, is
immersed in the ionic liquid.

e Measurement: An alternating current is applied across the electrodes, and the resulting
voltage is measured. The conductivity is calculated from the resistance of the sample. The
measurements are typically carried out over a range of temperatures.

Surface Tension Measurement

Surface tension can be measured using methods like the Wilhelmy plate method or the
buoyancy method.[10]

Methodology (Wilhelmy Plate Method):
e Apparatus: A platinum plate with a known perimeter is suspended from a balance.

* Measurement: The plate is brought into contact with the surface of the ionic liquid. The force
required to pull the plate from the surface is measured, and this force is used to calculate the
surface tension. The combined expanded uncertainty at a 0.95 confidence level for this
method is estimated to be 0.1 mN-m~1,[10]
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Visualizations

Synthesis Workflow of 1-Butyl-3-methylimidazolium
Chloride ([Bmim][CI]) as a Precursor

The synthesis of 1-butyl-3-methylimidazolium dicyanamide often involves a two-step
process, starting with the synthesis of a halide precursor, typically 1-butyl-3-methylimidazolium
chloride ([Bmim][ClI]), followed by an anion exchange reaction. The following diagram illustrates
the synthesis of [Bmim][CI].
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Caption: Synthesis workflow for 1-butyl-3-methylimidazolium chloride.

Anion Exchange for the Synthesis of [Bmim][DCA]

Following the synthesis of [Bmim][Cl], an anion exchange reaction is performed to produce
[Bmim][DCA].
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Caption: Anion exchange reaction for the synthesis of [Bmim][DCA].

Relationship between Physicochemical Properties

The physicochemical properties of ionic liquids are interconnected. For instance, viscosity and
conductivity are inversely related, as described by the Walden rule.[2] This relationship is

crucial for applications in electrochemistry.

Molecular Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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